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Compound of Interest

Compound Name: Hydrogen bromide

Cat. No.: B145481

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed comparison of the physical properties of hydrogen
bromide (HBr) in its gaseous state and as an aqueous solution (hydrobromic acid). The
information is curated for professionals in scientific research and development, with an
emphasis on quantitative data, experimental context, and the fundamental chemical differences
between the two forms.

Core Physical Properties: A Comparative Overview

Hydrogen bromide exists as a colorless, pungent gas under standard conditions.[1][2][3]
When dissolved in water, it forms hydrobromic acid, a strong mineral acid.[2][4][5] The physical
characteristics of these two forms differ significantly due to the transition from a molecular
covalent compound to a dissociated ionic solution.

The most common concentrated form of hydrobromic acid is the constant-boiling azeotrope,
which contains approximately 47.6% HBr by mass and boils at 124.3 °C.[2] The data presented
for aqueous HBr corresponds to this common 48% (w/w) solution unless otherwise specified.

Table 1: Comparative Physical Properties of Gaseous HBr vs. Aqueous HBr (48%)
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Gaseous Hydrogen

Aqueous Hydrobromic

Property ] .
Bromide (HBr) Acid (48% wiw)
Formula HBr HBr in H20
Molar Mass 80.91 g/mol [6][7][8] 80.91 g/mol (solute)
Colorless to pale yellow
Appearance Colorless gas[2][3] o
liquid[9][10][11]
Sharp, pungent, irritating[1][12
Odor P Pung olii12] Pungent[10][11]
[13]
Boiling Point -66.8 °C[2][12][14] ~124.3 °C (azeotrope)[2][4]
Melting Point -86.9 °C[2][15] ~-11 °C[10][16]
) 3.307 g/L (gas at 25°C, 1 atm) ~1.49 g/mL (at 25°C)[4][9][10]
Density

[2]

[12]

Vapor Pressure

2.308 MPa (at 21°C)[2]

~8 mmHg (at 25°C)[17]

Acidity (pKa)

-9[12][15]

-9[15]

Solubility in Water

Very high: 221 g/100 mL (0°C)
[2](3]

Miscible[1][11]

Dielectric Constant

3.8 (at -4.4°C / 24°F)[18][19]

Not applicable (conductive

solution)

Std. Enthalpy of Formation

(AfH®)

-36.4 kJ/mol (gas)[3][20]

Not applicable

Experimental Protocols

The determination of the physical properties listed above relies on established laboratory

techniques. Below are outlines of standard methodologies relevant for their measurement.

2.1. Determination of Boiling Point

o Gaseous HBr (Distillation of Liquefied Gas): The boiling point of anhydrous HBr is

determined by cryogenically cooling the gas until it liquefies. A distillation apparatus
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equipped with a low-temperature thermometer (e.g., an alcohol or toluene thermometer) and
a condenser cooled by a dry ice/acetone bath is used. The liquefied HBr is gently heated,
and the temperature at which the liquid and vapor phases are in equilibrium at a constant
pressure (1 atm) is recorded as the boiling point.

e Aqueous HBr (Azeotropic Distillation): To determine the azeotropic boiling point of
hydrobromic acid, a solution is distilled using a standard distillation apparatus.[21] The
temperature of the vapor is monitored as the distillation proceeds. For a solution that is not at
the azeotropic concentration, the boiling point will change as the more volatile component
(either water or HBr) is removed.[22][23] The temperature will stabilize at the constant boiling
point of the azeotrope (approx. 124.3 °C at 1 atm), which is then recorded.[2][23]

2.2. Determination of Density

e Gaseous HBr (Ideal Gas Law Approximation): The density of HBr gas can be calculated
using a modified form of the Ideal Gas Law (p = PM/RT), where P is pressure, M is the molar
mass (80.91 g/mol ), R is the ideal gas constant, and T is the absolute temperature. For
precise measurements, a known volume of gas is collected in a tared gas-tight syringe or
flask at a known temperature and pressure, and the mass is determined gravimetrically.

e Aqueous HBr (Pycnometry): The density of hydrobromic acid is accurately measured using a
pycnometer (specific gravity bottle). The pycnometer is first weighed empty, then filled with
deionized water of a known temperature and weighed again to determine its exact volume.
Finally, it is emptied, dried, filled with the hydrobromic acid solution at the same temperature,
and weighed a final time. The density is calculated by dividing the mass of the acid by the

volume of the pycnometer.
2.3. Assay of Aqueous HBr (Titration)

The concentration of hydrobromic acid solutions is determined by acid-base titration. A known
volume of the HBr solution is diluted with deionized water. A few drops of a suitable indicator
(e.g., phenolphthalein or methyl red) are added. The solution is then titrated with a
standardized solution of a strong base, such as sodium hydroxide (NaOH), of a known
concentration until the endpoint is reached, indicated by a color change. The concentration of
HBr is calculated based on the volume of NaOH solution required to neutralize the acid.
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Visualization of Concepts

3.1. Logical Relationship: Gaseous vs. Aqueous HBr

The following diagram illustrates the fundamental differences in chemical nature and primary
properties between the gaseous and aqueous forms of hydrogen bromide.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b145481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

State: Molecular Compound Bonding: Polar Covalent (H-Br) Conductivity: Very Low Reactivity: Acts as a gas, fumes in moist air

Gaseous HBr

Dissolution in H20

HBr(aq) State: lonic Solution ‘ Species: Dissociated lons (HsO*, Br-) ‘ Conductivity: High (Strong Electrolyte) Reactivity: Strong Acid

Aqueous HBr (Hydrobromic Acid)

Figure 1. Comparison of Gaseous vs. Aqueous HBr
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Start: HBr Gas Source
(e.g., Cylinder)

:

Step 1. Gas Dissolution
Bubble HBr(g) through deionized H20

in an ice bath.
-7~ Result: Crude Hydrobromic Acid ™«
hNS (Concentration is approximate) ~ __--

S~o
-~
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Step 2: Aliquot Sampling
Accurately pipette a known volume
of the crude HBr solution.

Step 3: Titration
Titrate with standardized NaOH solution
using an indicator.

Step 4: Calculation
Determine exact molarity based on
titration volume.

| End: Standardized HBr(aq) Solution |

Figure 2. Workflow for Preparation of Aqueous HBr

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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